1-(Benzenesulfonyl)-3-methylurea

• Molecular Formula: C8H10N2O3S
• Molecular Weight: 214.24 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-3-methylurea
• InChI: InChI=1S/C8H10N2O3S/c1-9-8(11)10-14(12,13)7-5-3-2-4-6-7/h2-6H,1H3,(H2,9,10,11)
• InChI Key: ZRERKMQKMINGSE-UHFFFAOYSA-N
• SMILES: CNC(=O)NS(=O)(=O)C1=CC=CC=C1

Description

1-(Benzenesulfonyl)-3-methylurea is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline solid with a molecular formula C8H10N2O3S and a molecular weight of 218.24 g/mol.

Mechanism of Action

The mechanism of action of 1-(Benzenesulfonyl)-3-methylurea is not fully understood. However, it is believed to exert its biological activities through the inhibition of key enzymes and proteins involved in various cellular processes. For example, it has been found to inhibit the growth of cancer cells by inhibiting DNA synthesis and inducing apoptosis.
Biochemical and Physiological Effects:
1-(Benzenesulfonyl)-3-methylurea has been found to exhibit a broad range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, fungi, and bacteria. It has also been found to possess anti-inflammatory and analgesic properties. Additionally, it has been found to exhibit neuroprotective and cardioprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(Benzenesulfonyl)-3-methylurea is its broad range of biological activities. It can be used in various scientific research fields, including cancer research, microbiology, and pharmacology. However, one of the limitations of 1-(Benzenesulfonyl)-3-methylurea is its low solubility in water, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for the use of 1-(Benzenesulfonyl)-3-methylurea in scientific research. One potential direction is the development of new synthetic routes to improve the yield and purity of the compound. Another potential direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer, fungal infections, and bacterial infections. Additionally, further studies are needed to fully understand the mechanism of action of 1-(Benzenesulfonyl)-3-methylurea and its potential side effects.

Synthesis Methods

The synthesis of 1-(Benzenesulfonyl)-3-methylurea can be achieved through the reaction of benzenesulfonyl chloride and 3-methylurea in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield. The purity of the compound can be improved through recrystallization using a suitable solvent.

Scientific Research Applications

1-(Benzenesulfonyl)-3-methylurea has been extensively used in scientific research due to its unique properties. It has been found to exhibit a broad range of biological activities, including antitumor, antifungal, and antibacterial activities. It has also been found to possess anti-inflammatory and analgesic properties.